Cas no 1807064-63-6 (6-Chloromethyl-2-cyano-3-nitrophenylacetic acid)

• Product Name: 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid
• CAS No: 1807064-63-6
• MF: C₁₀H₇ClN₂O₄
• MW: 254.626581430435
• CID: 4980452
• Update Time: 2025-11-06

6-Chloromethyl-2-cyano-3-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid

• Inchi： 1S/C10H7ClN2O4/c11-4-6-1-2-9(13(16)17)8(5-12)7(6)3-10(14)15/h1-2H,3-4H2,(H,14,15)
• InChI Key： NPSSYBBCOAOLRZ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C#N)C=1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.3
• Topological Polar Surface Area: 107

Additional information on 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid

6-Chloromethyl-2-cyano-3-nitrophenylacetic Acid (CAS No. 1807064-63-6): A Versatile Intermediate in Organic Synthesis

6-Chloromethyl-2-cyano-3-nitrophenylacetic acid (CAS No. 1807064-63-6) is an important organic intermediate with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique combination of functional groups including a chloromethyl, cyano, and nitro moiety, serves as a key building block in the synthesis of more complex molecules. Its versatility makes it a valuable asset in modern drug discovery and material science.

The structural features of 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid make it particularly useful in multicomponent reactions, which are currently a hot topic in synthetic chemistry due to their efficiency and atom economy. Researchers are increasingly interested in such intermediates for developing sustainable synthetic routes, aligning with the growing demand for green chemistry solutions. The compound's reactivity profile allows for diverse transformations, making it a favorite among chemists working on heterocyclic compounds and bioactive molecules.

In the pharmaceutical sector, derivatives of 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid have shown potential in the development of enzyme inhibitors and receptor modulators. The presence of both electron-withdrawing (nitro and cyano groups) and reactive (chloromethyl group) functionalities enables the creation of diverse molecular architectures. This aligns well with current industry trends focusing on targeted drug delivery and personalized medicine, where structural diversity is crucial for optimizing therapeutic effects.

The compound's applications extend to material science, where it serves as a precursor for functional polymers and advanced materials. The nitrophenyl moiety in particular contributes to the development of photo-responsive materials, a rapidly growing field driven by demand for smart materials in various technological applications. Recent studies have explored its use in creating molecular sensors and organic electronic components, reflecting the interdisciplinary nature of modern chemical research.

From a synthetic chemistry perspective, 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid offers multiple handles for further functionalization. The chloromethyl group readily participates in nucleophilic substitution reactions, while the cyano group can be transformed into various other functional groups including carboxylic acids, amides, and tetrazoles. This multifunctionality makes it particularly valuable in combinatorial chemistry approaches, which remain important in both academic and industrial settings for rapid compound library generation.

The stability and storage requirements of 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid are topics frequently searched by laboratory professionals. Proper handling typically involves storage in cool, dry conditions away from strong bases and reducing agents. Its solubility profile (soluble in polar organic solvents but less so in water) is another practical consideration for researchers planning synthetic routes. These practical aspects are crucial for ensuring reproducible results in chemical synthesis, a key concern in both academic and industrial research environments.

Market analysis shows growing interest in 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid as evidenced by increasing numbers of patent applications and scientific publications referencing this compound. The pharmaceutical industry's continued focus on small molecule therapeutics ensures sustained demand for such versatile intermediates. Furthermore, the compound's relevance to cancer research and central nervous system drug development aligns with current healthcare priorities, making it a compound of significant commercial and scientific interest.

Quality control of 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid typically involves HPLC analysis and spectroscopic characterization (including NMR and mass spectrometry). These analytical techniques verify the compound's purity and identity, which are critical for ensuring successful downstream applications. The importance of analytical method validation for such intermediates has grown significantly with increasing regulatory requirements in pharmaceutical development, reflecting broader industry trends toward quality by design approaches.

Environmental considerations regarding 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid focus on proper waste disposal methods and biodegradability studies. As sustainability becomes a greater concern across the chemical industry, researchers are investigating greener synthetic routes for producing such intermediates. This aligns with global initiatives promoting sustainable chemistry practices and reduced environmental impact of chemical manufacturing processes.

Future research directions for 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid may explore its potential in click chemistry applications and as a building block for metal-organic frameworks (MOFs). The compound's unique combination of functional groups makes it attractive for creating functionalized materials with tailored properties. Additionally, its potential in bioconjugation chemistry could open new avenues in biopharmaceutical development, particularly in the creation of drug conjugates and targeted therapies.

In conclusion, 6-Chloromethyl-2-cyano-3-nitrophenylacetic acid (CAS No. 1807064-63-6) represents a versatile and valuable intermediate in modern chemical research. Its applications span pharmaceutical development, material science, and synthetic methodology, reflecting the interdisciplinary nature of contemporary chemistry. As research continues to explore new applications and more sustainable production methods, this compound is likely to maintain its importance in scientific and industrial contexts for years to come.